![molecular formula C13H18O3 B1418681 (Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate CAS No. 64028-63-3](/img/structure/B1418681.png)
(Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate
Overview
Description
“(Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate” is a chemical compound with the molecular formula C13H18O3 and a molecular weight of 222.28 . It is related to the class of compounds known as bicyclo[2.2.1]heptanes .
Molecular Structure Analysis
The molecular structure of “(Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate” is complex due to its bicyclic nature. The compound contains a tetrahydrofuran ring attached to a bicyclo[2.2.1]hept-5-ene ring via a methylene bridge .Chemical Reactions Analysis
As mentioned earlier, bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride can react with methylaminomethylruthenium to produce an amide of bicyclo[2.2.1]heptan-1,2-dicarboxylic acid . This suggests that “(Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate” may also participate in similar reactions.Scientific Research Applications
- Application : The compound Bicyclo[2.2.1]hept-2-ene, 2-methyl- is used in the field of organic chemistry .
- Application : 5-Norbornene-2-carboxaldehyde, a derivative of Bicyclo[2.2.1]hept-2-ene, is used in transition metal-catalyzed synthesis of norbornene-derived homopolymers .
- Results or Outcomes : The outcome of this process is the formation of homopolymers with pendent t-Boc-protected quinizarin moieties, which can be used for patterned fluorescence images .
Scientific Field: Organic Chemistry
Scientific Field: Polymer Chemistry
- Application : Derivatives of Bicyclo[2.2.1]hept-2-ene have been studied for their potential in inhibiting T-lymphocytes .
- Application : 5-Norbornene-2-carboxaldehyde, a derivative of Bicyclo[2.2.1]hept-2-ene, is used in the synthesis of materials for patterned fluorescence images .
- Results or Outcomes : The outcome of this process is the formation of materials with pendent t-Boc-protected quinizarin moieties, which can be used for patterned fluorescence images .
Scientific Field: Biochemistry
Scientific Field: Material Science
properties
IUPAC Name |
oxolan-2-ylmethyl bicyclo[2.2.1]hept-5-ene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c14-13(16-8-11-2-1-5-15-11)12-7-9-3-4-10(12)6-9/h3-4,9-12H,1-2,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBCPWLMQVDVFGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC(=O)C2CC3CC2C=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90657946 |
Source
|
| Record name | (Oxolan-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90657946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Tetrahydrofuran-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate | |
CAS RN |
64028-63-3 |
Source
|
| Record name | (Oxolan-2-yl)methyl bicyclo[2.2.1]hept-5-ene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90657946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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